Cas no 117978-18-4 (2-Phenanthrenecarboxylicacid, 3-hydroxy-)
117978-18-4 structure
Product Name:2-Phenanthrenecarboxylicacid, 3-hydroxy-
CAS No:117978-18-4
MF:C15H10O3
MW:238.238104343414
CID:237499
PubChem ID:189538
Update Time:2025-04-19
2-Phenanthrenecarboxylicacid, 3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenanthrenecarboxylicacid, 3-hydroxy-
- 3-hydroxyphenanthrene-2-carboxylic acid
- 3-hydroxy-2-phenanthroic acid
- DTXSID10151976
- 117978-18-4
-
- Inchi: 1S/C15H10O3/c16-14-8-12-10(7-13(14)15(17)18)6-5-9-3-1-2-4-11(9)12/h1-8,16H,(H,17,18)
- InChI Key: BEGAMGBUHKZNOK-UHFFFAOYSA-N
- SMILES: OC1=C(C(=O)O)C=C2C=CC3C=CC=CC=3C2=C1
Computed Properties
- Exact Mass: 238.063
- Monoisotopic Mass: 238.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.412
- Boiling Point: 466.4°Cat760mmHg
- Flash Point: 250°C
- Refractive Index: 1.78
- PSA: 57.53
2-Phenanthrenecarboxylicacid, 3-hydroxy- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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